1-(2,6-Dimethyl-pyridin-4-yl)-2-phenyl-ethanone

• Molecular Formula: C15H15NO
• Molecular Weight: 225.28 g/mol
• IUPAC Name: 1-(2,6-dimethylpyridin-4-yl)-2-phenylethanone
• InChI: InChI=1S/C15H15NO/c1-11-8-14(9-12(2)16-11)15(17)10-13-6-4-3-5-7-13/h3-9H,10H2,1-2H3
• InChI Key: CSKKOKLALSMIFD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=N1)C)C(=O)CC2=CC=CC=C2

Description

1-(2,6-Dimethyl-pyridin-4-yl)-2-phenyl-ethanone is a useful research compound. Its molecular formula is C15H15NO and its molecular weight is 225.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

At −78° C., to a solution of N-methoxy-2,6,N-trimethyl-isonicotinamide (1 g) and benzyl bromide (0.73 mL) in THF (30 mL) was added n-BuLi (1.6M in hexane, 6.6 mL) dropwise. The reaction was stirred at −78° C. for 3 hours. A saturated aqueous solution of NH4Cl (200 mL) was added, the phases were separated and the inorganic one was extracted with EtOAc (2×). The combined organic layers were washed with brine, dried over Na2SO4, filtered and concentrated in vacuo. Column chromatography on silica gel (EtOAc/n-heptane 1:2) yielded the title compound (1.8 g, 99%) as a colorless liquid, MS (ESI+): m/z=226.1 [M+H]+.